Cas no 3572-44-9 (3-Amino-5-nitro-o-toluamide)

3-Amino-5-nitro-o-toluamide Properties

Names and Identifiers

• 3-ANOT
• 3-Amino-2-methyl-5-nitrobenzamide
• 3-amino-5-nitro-o-toluamide
• 5-amino-3-nitro-o-toluamide
• Anot
• Benzamide, 3-amino-2-methyl-5-nitro-
• Benzamide, 3-amino-2-methyl-5-nitro- (9CI)
• BRN 2114950
• o-TOLUAMIDE, 3-AMINO-5-NITRO-
• SureCN377142
• AKOS040758079
• RBLRQBGOUCRKRT-UHFFFAOYSA-N
• UNII-KA9YLT68HA
• 3-Amino-2-methyl-5-nitrobenzamide, VETRANAL(TM), analytical standard
• DTXSID00189243
• 2-Methyl-3-amino-5-nitrobenzamide
• 3-Amino-5-nitro-o-toluamid
• CHEMBL510184
• KA9YLT68HA
• HY-136458
• CS-0129634
• SCHEMBL377142
• 3572-44-9 (non-salt)
• 3572-44-9
• Q27282148
• ANOT [MI]
• NS00040585
• 3-Amino-2-methyl-5-nitrobenzamide hydrochloride
• +Expand

• MDL： MFCD01679715
• InChIKey： RBLRQBGOUCRKRT-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H9N3O3/c1-4-6(8(10)12)2-5(11(13)14)3-7(4)9/h2-3H,9H2,1H3,(H2,10,12)
• SMILES： CC1=C(C=C(C=C1N)[N+](=O)[O-])C(=O)N

Computed Properties

• Exact Mass: 195.06447
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 195.064391
• Heavy Atom Count: 14
• Complexity: 251
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 115

Experimental Properties

• PSA: 112.25
• Refractive Index: 1.654
• Boiling Point: 339.3°C at 760 mmHg
• Melting Point: 198.5-199.5°
• Flash Point: 159°C
• Density: 1.408